Cas no 1292263-95-6 (4-cyclopropyl-4-hydroxybutanoic acid)

• Product Name: 4-cyclopropyl-4-hydroxybutanoic acid
• CAS No: 1292263-95-6
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 6377972
• PubChem ID: 61649299
• Update Time: 2025-11-06

4-cyclopropyl-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-4-hydroxybutanoic acid
• Cyclopropanebutanoic acid, γ-hydroxy-
• CS-0345828
• 1292263-95-6
• AKOS010914273
• EN300-1296904

• Inchi： 1S/C7H12O3/c8-6(5-1-2-5)3-4-7(9)10/h5-6,8H,1-4H2,(H,9,10)
• InChI Key： KADUHWWQSRFDJM-UHFFFAOYSA-N
• SMILES： C1(C(O)CCC(O)=O)CC1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 320.8±25.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Additional information on 4-cyclopropyl-4-hydroxybutanoic acid

4-Cyclopropyl-4-Hydroxybutanoic Acid: A Comprehensive Overview

4-Cyclopropyl-4-hydroxybutanoic acid (CAS No. 1292263-95-6) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its distinctive structure featuring a cyclopropane ring and hydroxyl group, exhibits intriguing chemical properties and potential applications in drug development and advanced materials. Recent studies have shed light on its synthesis, biological activity, and structural characterization, making it a focal point for researchers worldwide.

The molecular structure of 4-cyclopropyl-4-hydroxybutanoic acid is characterized by a four-carbon chain with a hydroxyl group (-OH) attached to the fourth carbon atom. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. This structural feature makes it a valuable compound for exploring the effects of ring strain on chemical properties. Researchers have utilized advanced spectroscopic techniques, such as NMR and IR spectroscopy, to thoroughly analyze its molecular geometry and bonding characteristics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-cyclopropyl-4-hydroxybutanoic acid. One notable method involves the use of organocatalytic reactions, which not only enhance yield but also improve the sustainability of the synthesis process. These methods have been documented in leading journals, showcasing the compound's potential as a building block for more complex molecules in drug discovery.

The biological activity of 4-cyclopropyl-4-hydroxybutanoic acid has been a subject of intense research. Studies indicate that it exhibits moderate antioxidant properties, making it a candidate for applications in nutraceuticals and skincare products. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models, suggesting potential therapeutic uses in inflammation and neurodegenerative diseases.

In terms of applications, 4-cyclopropyl-4-hydroxybutanoic acid has shown promise in the development of biodegradable polymers. Its unique structure allows for the formation of polymer networks with tailored mechanical properties, which could be utilized in biomedical devices and sustainable packaging materials. Researchers have also investigated its role as a chiral catalyst in asymmetric synthesis, further expanding its utility in organic chemistry.

Looking ahead, ongoing studies aim to explore the full potential of 4-cyclopropyl-4-hydroxybutanoic acid in diverse fields. Collaborative efforts between academic institutions and industry partners are expected to drive innovation and commercialization opportunities. As research continues to uncover new facets of this compound's properties and applications, 4-cyclopropyl-4-hydroxybutanoic acid is poised to play a pivotal role in advancing modern science and technology.